1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]urea
• InChI: InChI=1S/C18H18N4O4/c23-18(20-9-13-3-4-16-17(8-13)26-12-25-16)19-5-6-22-11-14(10-21-22)15-2-1-7-24-15/h1-4,7-8,10-11H,5-6,9,12H2,(H2,19,20,23)
• InChI Key: GLZASEXUBDACGP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NCCN3C=C(C=N3)C4=CC=CO4
• Molecular Formula: C18H18N4O4
• Molecular Weight: 354.4 g/mol

Description

1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H18N4O4 and its molecular weight is 354.366. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

This compound's structure, featuring both furan and pyrazole rings, indicates its utility in synthesizing novel heterocyclic compounds. For example, derivatives of furan and pyrazole have been utilized in one-pot, diastereoselective three-component reactions for the synthesis of furano and pyrano pyrimidinones, highlighting the potential for creating densely functionalized heterocyclic scaffolds with significant biological activity (Ghorbani‐Vaghei et al., 2015). Such processes are valuable in medicinal chemistry for generating compounds with potential therapeutic applications.

Catalysis and Organic Synthesis

Compounds containing urea functionalities, similar to the one , have been shown to act as catalysts or key intermediates in the synthesis of various organic molecules. The presence of a urea moiety suggests that it could facilitate reactions such as cyclocondensations, offering a straightforward route to synthesize a wide range of functionalized molecules, including pyrans and pyrazoles, which are foundational structures in many pharmaceuticals (Brahmachari & Banerjee, 2014).

Potential Biological Activities

The structural components of this compound, particularly the benzodioxole and pyrazole rings, are often associated with various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While direct studies on this compound were not found, the chemical framework suggests a potential for biological investigation. Related structures have been explored for their inhibitory activities against various biological targets, such as enzymes and receptors, indicating the possible utility of this compound in drug discovery efforts (Tanaka et al., 1998).